Cas no 5790-29-4 (2-{[(E)-azepan-1-ylmethylidene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-{[(E)-azepan-1-ylmethylidene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 5790-29-4
• MF: C₁₆H₂₁N₃S
• MW: 287.423042058945
• CID: 1607481
• PubChem ID: 9567258
• Update Time: 2025-04-21

2-{[(E)-azepan-1-ylmethylidene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[(E)-azepan-1-ylmethylidene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• LogP
• 2-[(E)-azepan-1-ylmethylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-[(1-AZEPANYLMETHYLENE)AMINO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE
• Z56793079
• 5790-29-4
• AKOS001018151
• SR-01000219872
• SR-01000219872-1
• AB00097010-01

• Inchi： 1S/C16H21N3S/c17-11-14-13-7-3-4-8-15(13)20-16(14)18-12-19-9-5-1-2-6-10-19/h12H,1-10H2/b18-12+
• InChI Key： WILDPBLODXIJIY-LDADJPATSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)/N=C/N1CCCCCC1

Computed Properties

• Exact Mass: 287.14583
• Monoisotopic Mass: 287.145618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 3.7

Experimental Properties

• Density: 1.242
• Boiling Point: 497.439°C at 760 mmHg
• Flash Point: 254.642°C
• Refractive Index: 1.659
• PSA: 39.39